Cas no 1399663-22-9 (4-Chloro-naphthalene-1,3-diol)

• Product Name: 4-Chloro-naphthalene-1,3-diol
• CAS No: 1399663-22-9
• MF: C₁₀H₇ClO₂
• MW: 194.61438202858
• CID: 6078597
• PubChem ID: 22644249
• Update Time: 2024-03-01

4-Chloro-naphthalene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-naphthalene-1,3-diol
• 1,3-Naphthalenediol, 4-chloro-
• 1399663-22-9
• SCHEMBL6872104
• 4-chloronaphthalene-1,3-diol

• Inchi： 1S/C10H7ClO2/c11-10-7-4-2-1-3-6(7)8(12)5-9(10)13/h1-5,12-13H
• InChI Key： VSQBHWSANDVMCH-UHFFFAOYSA-N
• SMILES： C1(O)=C2C(C=CC=C2)=C(Cl)C(O)=C1

Computed Properties

• Exact Mass: 194.013
• Monoisotopic Mass: 194.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.5A^2

Experimental Properties

• Density: 1.470±0.06 g/cm3(Predicted)
• Boiling Point: 377.9±12.0 °C(Predicted)
• pka: 7.00±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives